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Compound of Interest

Compound Name: Boc-Lys(Ac)-AMC

Cat. No.: B558174

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the fluorogenic HDAC substrate, Boc-Lys(Ac)-AMC (N-tert-
butoxycarbonyl-N'-acetyl-L-lysine-7-amino-4-methylcoumarin). Adherence to these procedures
is critical for ensuring laboratory safety and experimental integrity.

Physical and Chemical Properties

A summary of the key quantitative data for Boc-Lys(Ac)-AMC is presented below for easy
reference.
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Property Value

Molecular Formula C23H31N306

Molecular Weight 445.51 g/mol
Appearance Crystalline powder
Color White

Melting Point 156 °C

Excitation Wavelength 355 nm

Emission Wavelength 460 nm
Recommended Storage -20°C to -80°C
Solubility 216.2 mg/mL in DMSO

Personal Protective Equipment (PPE)

When handling Boc-Lys(Ac)-AMC, the following personal protective equipment is mandatory
to minimize exposure and ensure personal safety.

o Eye Protection: Chemical safety goggles or safety glasses with side shields must be worn at
all times.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect
gloves for integrity before each use.

» Body Protection: A standard laboratory coat must be worn to protect skin and clothing.

o Respiratory Protection: If there is a risk of generating dust, especially when handling the
solid form, a dust respirator should be used. All handling of the solid should ideally be
performed in a chemical fume hood to prevent inhalation.

Operational Plan: Step-by-Step Handling
Procedures
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Follow these procedural steps for the safe handling of Boc-Lys(Ac)-AMC from receipt to
experimental use.

e Receiving and Inspection: Upon receipt, visually inspect the package for any signs of
damage. Wear gloves and eye protection when opening the package. Confirm that the
container is correctly labeled and sealed.

o Storage: Store the compound in a tightly sealed container in a dry environment at the
recommended temperature of -20°C to -80°C. Protect from light.

o Preparation of Stock Solutions:

[e]

All manipulations of the solid compound and preparation of solutions should be conducted
in a well-ventilated chemical fume hood to avoid inhalation of dust.

o Use appropriate tools, such as a spatula and weighing paper, to handle the solid. Avoid
creating dust.

o To prepare a stock solution, dissolve the compound in a suitable solvent, such as DMSO.
For example, a solubility of at least 16.2 mg/mL in DMSO has been reported[1].

o Once in solution, store in aliquots to avoid repeated freeze-thaw cycles. Stock solutions
can be stored at -80°C for up to 6 months or at -20°C for up to 1 month[2].

e Experimental Use:
o Wear the full recommended PPE during all experimental procedures.
o Handle solutions with care to prevent splashes to the skin or eyes.

Disposal Plan

All waste containing Boc-Lys(Ac)-AMC must be treated as hazardous chemical waste and
disposed of in accordance with institutional, local, and federal regulations.

» Solid Waste: Collect any solid waste, including contaminated gloves, weighing paper, and
other disposable materials, in a designated and clearly labeled hazardous waste container.
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» Liquid Waste: Dispose of unused solutions and all experimental liquid waste in a designated
hazardous waste container. Do not pour down the drain.

» Decontamination: Clean any contaminated surfaces with an appropriate solvent followed by
soap and water.

Emergency Procedures

¢ Inhalation: If dust is inhaled, move the individual to fresh air. If respiratory symptoms
develop, seek medical attention.

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water.

o Eye Contact: If the compound comes into contact with the eyes, rinse the opened eye for
several minutes under running water.

¢ Ingestion: If swallowed, seek immediate medical attention.

o Spills: For a small spill, wear appropriate PPE and use an inert absorbent material to clean
up the spill. Collect the absorbed material into a hazardous waste container. For large spills,
evacuate the area and contact the institution's environmental health and safety department.
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Safe Handling Workflow for Boc-Lys(Ac)-AMC
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Caption: Workflow for the safe handling of Boc-Lys(Ac)-AMC from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b558174?utm_src=pdf-custom-synthesis
https://www.raybiotech.com/boc-lys-ac-amc-331-12018
https://www.glpbio.com/sp/ga21069.html
https://www.benchchem.com/product/b558174#personal-protective-equipment-for-handling-boc-lys-ac-amc
https://www.benchchem.com/product/b558174#personal-protective-equipment-for-handling-boc-lys-ac-amc
https://www.benchchem.com/product/b558174#personal-protective-equipment-for-handling-boc-lys-ac-amc
https://www.benchchem.com/product/b558174#personal-protective-equipment-for-handling-boc-lys-ac-amc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

